Cas no 131206-85-4 (1H-Imidazol-2-amine,1-[(6-chloro-3-pyridinyl)methyl]-4,5-dihydro-N-nitroso-)

• Product Name: 1H-Imidazol-2-amine,1-[(6-chloro-3-pyridinyl)methyl]-4,5-dihydro-N-nitroso-
• CAS No: 131206-85-4
• MF: C₉H₁₀ClN₅O
• MW: 239.661599636078
• CID: 172566
• PubChem ID: 183033
• Update Time: 2025-04-19

1H-Imidazol-2-amine,1-[(6-chloro-3-pyridinyl)methyl]-4,5-dihydro-N-nitroso- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazol-2-amine,1-[(6-chloro-3-pyridinyl)methyl]-4,5-dihydro-N-nitroso-
• N-[1-[(6-chloropyridin-3-yl)methyl]-4,5-dihydroimidazol-2-yl]nitrous amide
• 1-[(6-Chloropyridin-3-yl)methyl]-N-nitroso-4,5-dihydro-1H-imidazol-2-amine
• SCHEMBL20881161
• SCHEMBL10060150
• DTXSID0073871
• 1-[(6-chloro-3-pyridinyl) methyl]-N-nitroso-2-imidazolidimine
• NTN33893-nitrosimine
• 1H-Imidazol-2-amine, 1-((6-chloro-3-pyridinyl)methyl)-4,5-dihydro-N-nitroso-
• NS00014293
• 131206-85-4
• 1H-Imidazol-2-amine, 1-[(6-chloro-3-pyridinyl)methyl]-4,5-dihydro-N-nitroso-

• Inchi： 1S/C9H10ClN5O/c10-8-2-1-7(5-12-8)6-15-4-3-11-9(15)13-14-16/h1-2,5H,3-4,6H2,(H,11,13,16)
• InChI Key： BGJQJWBDOOIKPP-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)CN1C(NN=O)=NCC1

Computed Properties

• Exact Mass: 239.0576
• Monoisotopic Mass: 239.057388
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70
• XLogP3: 0.3

Experimental Properties

• Density: 1.52
• Boiling Point: 389°Cat760mmHg
• Flash Point: 189°C
• Refractive Index: 1.699
• PSA: 69.95